Cas no 83144-02-9 (Benzene, 4-chloro-1-(chloromethoxy)-2-methyl-)

Benzene, 4-chloro-1-(chloromethoxy)-2-methyl-, is a chlorinated aromatic compound featuring both chloro and chloromethoxy functional groups on a methyl-substituted benzene ring. This structure imparts reactivity suitable for use as an intermediate in organic synthesis, particularly in the preparation of agrochemicals, pharmaceuticals, and specialty chemicals. The presence of two electrophilic sites (chloro and chloromethoxy) allows for selective substitution reactions, enabling further functionalization. Its stability under standard conditions ensures ease of handling and storage. The compound’s defined molecular architecture makes it valuable for constructing complex molecules in research and industrial applications, where precise structural control is required.

Benzene, 4-chloro-1-(chloromethoxy)-2-methyl- structure

83144-02-9 structure

Product Name:Benzene, 4-chloro-1-(chloromethoxy)-2-methyl-

CAS No:83144-02-9

MF:C₈H₈Cl₂O

MW:191.054520606995

CID:4205265

Update Time:2025-10-24

Benzene, 4-chloro-1-(chloromethoxy)-2-methyl- Chemical and Physical Properties

Names and Identifiers

- Benzene, 4-chloro-1-(chloromethoxy)-2-methyl-
- Inchi： 1S/C8H8Cl2O/c1-6-4-7(10)2-3-8(6)11-5-9/h2-4H,5H2,1H3
- InChI Key： PWLSRLAPJWZJHA-UHFFFAOYSA-N
- SMILES： C1(OCCl)=CC=C(Cl)C=C1C

Benzene, 4-chloro-1-(chloromethoxy)-2-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-646431-1.0g	4-CHLORO-1-(CHLOROMETHOXY)-2-METHYLBENZENE	83144-02-9	1.0g	$574.0	2023-03-04
Enamine	EN300-646431-2.5g	4-CHLORO-1-(CHLOROMETHOXY)-2-METHYLBENZENE	83144-02-9	2.5g	$1189.0	2023-03-04
Enamine	EN300-646431-5.0g	4-CHLORO-1-(CHLOROMETHOXY)-2-METHYLBENZENE	83144-02-9	5.0g	$1507.0	2023-03-04
Enamine	EN300-646431-10.0g	4-CHLORO-1-(CHLOROMETHOXY)-2-METHYLBENZENE	83144-02-9	10.0g	$1895.0	2023-03-04

Benzene, 4-chloro-1-(chloromethoxy)-2-methyl- Related Literature

1. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
2. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
3. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
4. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
5. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126

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Additional information on Benzene, 4-chloro-1-(chloromethoxy)-2-methyl-

Recent Advances in the Study of Benzene, 4-chloro-1-(chloromethoxy)-2-methyl- (CAS: 83144-02-9)

Benzene, 4-chloro-1-(chloromethoxy)-2-methyl- (CAS: 83144-02-9) is a chlorinated aromatic compound with significant applications in pharmaceutical and agrochemical industries. Recent studies have focused on its synthesis, reactivity, and potential biological activities. This research brief aims to summarize the latest findings related to this compound, providing insights into its chemical properties, synthetic pathways, and potential therapeutic applications.

One of the key areas of research has been the optimization of synthetic routes for Benzene, 4-chloro-1-(chloromethoxy)-2-methyl-. A 2023 study published in the Journal of Organic Chemistry demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This method not only improved the yield but also reduced the formation of by-products, making it more environmentally friendly and cost-effective for industrial-scale production.

In addition to synthetic improvements, recent investigations have explored the compound's potential as a building block for more complex molecules. Researchers have reported its utility in the synthesis of novel heterocyclic compounds, which exhibit promising antimicrobial and anticancer activities. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its role in the development of new benzimidazole derivatives with potent inhibitory effects against bacterial pathogens.

The biological activity of Benzene, 4-chloro-1-(chloromethoxy)-2-methyl- has also been a subject of interest. Preliminary in vitro studies suggest that this compound may interact with specific cellular targets, such as enzymes involved in inflammatory pathways. However, further in vivo studies are needed to validate these findings and assess its safety profile for potential therapeutic use.

Despite these advancements, challenges remain in the large-scale application of this compound. Issues such as stability under varying environmental conditions and potential toxicity need to be addressed. Future research directions may include the development of more stable derivatives and comprehensive toxicological assessments to ensure its safe use in pharmaceutical and agrochemical applications.

In conclusion, Benzene, 4-chloro-1-(chloromethoxy)-2-methyl- (CAS: 83144-02-9) continues to be a compound of significant interest in chemical and biomedical research. Recent studies have expanded our understanding of its synthetic versatility and potential biological applications, paving the way for further exploration and development in this field.